4-Methylbenzyl 4-[(3-methylphenyl)sulfanyl]-5,6,7,8-tetrahydro-2-quinazolinyl sulfide

• IUPAC Name: 2-[(4-methylphenyl)methylsulfanyl]-4-(3-methylphenyl)sulfanyl-5,6,7,8-tetrahydroquinazoline
• InChI: InChI=1S/C23H24N2S2/c1-16-10-12-18(13-11-16)15-26-23-24-21-9-4-3-8-20(21)22(25-23)27-19-7-5-6-17(2)14-19/h5-7,10-14H,3-4,8-9,15H2,1-2H3
• InChI Key: WCXRLOHESDFXND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC3=C(CCCC3)C(=N2)SC4=CC=CC(=C4)C
• Molecular Formula: C23H24N2S2
• Molecular Weight: 392.6 g/mol
• CAS No.: 343374-10-7

Description

4-Methylbenzyl 4-[(3-methylphenyl)sulfanyl]-5,6,7,8-tetrahydro-2-quinazolinyl sulfide is a useful research compound. Its molecular formula is C23H24N2S2 and its molecular weight is 392.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Molecular Characterization

• The sulfonylation of quinazolin-4(3H)-ones and related compounds, including modifications with sulfanyl substituents, has been explored to achieve regioselective sulfonylation effects. This process is influenced by the steric and electronic properties of substituents, facilitating the synthesis of N-sulfonylated regioisomers and showcasing unexpected sulfonyl migration phenomena (Mertens et al., 2013).
• The structural elucidation of several aryl benzyl sulfides, including the synthesis and characterization of compounds similar to the query compound, was achieved using various analytical techniques. This research outlines the reaction conditions and provides insights into the molecular structures through X-ray crystallography (Zhou et al., 2020).

Potential Pharmacological Activities

• Certain derivatives related to the query compound have been synthesized and examined for their biological activities. For instance, 2-sulfanyl-substituted derivatives have shown promising anti-monoamine oxidase and antitumor activities, indicating potential for further pharmacological exploration (Markosyan et al., 2015).
• The synthesis of amino- and sulfanyl-derivatives of benzoquinazolinones and their evaluation for anticancer activities highlight the versatility of these compounds in medicinal chemistry. Notably, some derivatives have demonstrated significant anticancer effects, which could inform the development of new therapeutic agents (Nowak et al., 2015).